Cas no 1432678-81-3 (methyl 5H,6H,7H-pyrrolo3,4-bpyridine-2-carboxylate hydrochloride)

• Product Name: methyl 5H,6H,7H-pyrrolo3,4-bpyridine-2-carboxylate hydrochloride
• CAS No: 1432678-81-3
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 5189874
• PubChem ID: 71758192
• Update Time: 2025-10-05

methyl 5H,6H,7H-pyrrolo3,4-bpyridine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylate hydrochloride
• methyl 5H,6H,7H-pyrrolo3,4-bpyridine-2-carboxylate hydrochloride

• Inchi： 1S/C9H10N2O2.ClH/c1-13-9(12)7-3-2-6-4-10-5-8(6)11-7;/h2-3,10H,4-5H2,1H3;1H
• InChI Key： XJNDZOHQHITYEA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2CNCC2=N1)(=O)OC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 5H,6H,7H-pyrrolo3,4-bpyridine-2-carboxylate hydrochloride

Recent Advances in the Study of Methyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylate Hydrochloride (CAS: 1432678-81-3)

The compound methyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylate hydrochloride (CAS: 1432678-81-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its fused pyrrolo-pyridine core, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. The following sections provide an overview of the latest research developments related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent synthetic efforts have focused on optimizing the preparation of methyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylate hydrochloride to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthesis route that leverages palladium-catalyzed cross-coupling reactions to construct the pyrrolo-pyridine scaffold efficiently. The authors reported a yield of 78% and high purity (>98%), making this method suitable for large-scale production. The hydrochloride salt form was found to enhance the compound's solubility in aqueous media, a critical factor for its potential use in biological assays.

In terms of biological activity, preliminary studies have identified methyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylate hydrochloride as a promising scaffold for kinase inhibition. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit selective inhibition against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing anticancer agents, given the well-established role of CDKs in cell cycle regulation and cancer progression.

Further investigations into the compound's mechanism of action revealed its ability to modulate protein-protein interactions (PPIs) involving the p53-MDM2 axis. A recent preprint (2024) on bioRxiv highlighted that methyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylate hydrochloride analogs can disrupt the binding of MDM2 to p53, thereby stabilizing p53 and activating apoptosis in cancer cells. This discovery opens new avenues for targeting p53-deficient cancers, which are often resistant to conventional therapies.

Beyond its anticancer potential, this compound has also been explored for its neuroprotective effects. A 2023 study in ACS Chemical Neuroscience reported that methyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylate hydrochloride derivatives exhibit moderate activity as NMDA receptor antagonists, with potential applications in treating neurodegenerative disorders such as Alzheimer's disease. The study emphasized the need for further structural optimization to improve blood-brain barrier penetration and reduce off-target effects.

In conclusion, methyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylate hydrochloride (CAS: 1432678-81-3) represents a versatile scaffold with significant potential in drug discovery. Recent advances in its synthesis, coupled with emerging insights into its biological activities, underscore its value as a starting point for developing novel therapeutics. Future research should focus on expanding its structure-activity relationships (SAR) and exploring its applications in other disease areas, such as inflammation and infectious diseases.